Cas no 2866319-36-8 (Not Yet Assigned)
Not Yet Assigned Chemical and Physical Properties
Names and Identifiers
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- Not Yet Assigned
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- Inchi: 1S/C14H13F3O2/c15-14(16,17)19-10-4-2-9(3-5-10)11-8-12(18)13(11)6-1-7-13/h2-5,11H,1,6-8H2
- InChI Key: FEWNVGFFSAWMRP-UHFFFAOYSA-N
- SMILES: O=C1C2(CCC2)C(C2C=CC(OC(F)(F)F)=CC=2)C1
Not Yet Assigned Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-39870415-0.05g |
3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one |
2866319-36-8 | 95% | 0.05g |
$229.0 | 2023-07-07 | |
| Enamine | EN300-39870415-0.1g |
3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one |
2866319-36-8 | 95% | 0.1g |
$342.0 | 2023-07-07 | |
| Enamine | EN300-39870415-0.25g |
3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one |
2866319-36-8 | 95% | 0.25g |
$487.0 | 2023-07-07 | |
| Enamine | EN300-39870415-0.5g |
3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one |
2866319-36-8 | 95% | 0.5g |
$768.0 | 2023-07-07 | |
| Enamine | EN300-39870415-1.0g |
3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one |
2866319-36-8 | 95% | 1.0g |
$986.0 | 2023-07-07 | |
| Enamine | EN300-39870415-2.5g |
3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one |
2866319-36-8 | 95% | 2.5g |
$1931.0 | 2023-07-07 | |
| Enamine | EN300-39870415-5.0g |
3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one |
2866319-36-8 | 95% | 5.0g |
$2858.0 | 2023-07-07 | |
| Enamine | EN300-39870415-10.0g |
3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one |
2866319-36-8 | 95% | 10.0g |
$4236.0 | 2023-07-07 | |
| Aaron | AR027VYM-50mg |
3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one |
2866319-36-8 | 95% | 50mg |
$340.00 | 2025-02-15 | |
| Aaron | AR027VYM-100mg |
3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one |
2866319-36-8 | 95% | 100mg |
$496.00 | 2025-02-15 |
Not Yet Assigned Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on Not Yet Assigned
Introduction to Compound with CAS No. 2866319-36-8 and Product Name: Not Yet Assigned
The compound identified by the Chemical Abstracts Service Number (CAS No.) 2866319-36-8 represents a significant area of interest in the field of chemical and biomedical research. Despite the current absence of a formally assigned product name, this compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. This introduction aims to provide a comprehensive overview of the compound, its properties, and its relevance in the context of recent advancements in pharmaceutical and biochemical research.
Chemical compounds are often characterized by their molecular structure, which dictates their interactions with biological systems. The CAS number 2866319-36-8 is a unique identifier that distinguishes this compound from others, facilitating its study and integration into research frameworks. The lack of a designated product name underscores the preliminary stage of its exploration but does not diminish its potential significance. In recent years, there has been a growing emphasis on understanding the molecular mechanisms underlying various diseases, leading to the discovery and development of novel compounds with targeted therapeutic effects.
The structural elucidation of compounds like the one with CAS No. 2866319-36-8 is a critical step in determining their biological activity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have enabled researchers to visualize and analyze the molecular architecture with high precision. These techniques provide insights into the compound's chemical environment, functional groups, and potential binding sites within biological targets. Such detailed structural information is essential for designing experiments that assess the compound's efficacy and safety profile.
In the realm of pharmaceutical research, the development of small-molecule inhibitors has been a cornerstone approach for modulating biological pathways associated with diseases. The compound identified by CAS No. 2866319-36-8 exhibits characteristics that make it a promising candidate for such applications. Its molecular framework suggests potential interactions with enzymes and receptors involved in critical metabolic processes. For instance, studies have shown that similar compounds can inhibit key enzymes in pathways related to inflammation, cancer, and neurodegenerative disorders. Further investigation into the mechanistic aspects of this compound could uncover novel therapeutic strategies.
One of the most exciting frontiers in biomedical research is the field of personalized medicine, where treatments are tailored to individual patients based on their genetic makeup and disease characteristics. The compound with CAS No. 2866319-36-8 holds promise for this emerging paradigm due to its ability to interact selectively with specific biological targets. By leveraging computational methods such as molecular docking and virtual screening, researchers can predict how this compound might bind to proteins and other biomolecules relevant to disease pathways. These predictions can then be validated through experimental studies, providing a rational basis for developing targeted therapies.
The synthesis and optimization of novel compounds require meticulous planning and execution. Given the complexity of modern synthetic methodologies, researchers often employ multi-step synthetic routes to construct intricate molecular structures. The preparation of compounds like the one identified by CAS No. 2866319-36-8 involves careful consideration of reaction conditions, reagent selection, and purification techniques. Advances in synthetic chemistry have enabled the creation of increasingly complex molecules with tailored properties, expanding the toolkit available for drug discovery.
Another critical aspect of pharmaceutical development is assessing the pharmacokinetic properties of candidate compounds. These properties determine how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is essential for optimizing drug delivery systems and ensuring therapeutic efficacy. The compound with CAS No. 2866319-36-8 has been subjected to preliminary pharmacokinetic studies that suggest favorable absorption rates and minimal toxicity at tested doses. Such findings are encouraging for further development efforts.
The integration of artificial intelligence (AI) and machine learning (ML) technologies has revolutionized many aspects of drug discovery research. These tools can analyze vast datasets rapidly, identifying patterns that might not be apparent through traditional experimental methods alone. In the case of compounds like those identified by CAS No. 2866319-36-8, AI-driven approaches have been used to predict potential biological activities based on structural features alone. This predictive capability significantly accelerates the screening process for new drug candidates.
Preclinical studies are another crucial stage in evaluating the safety and efficacy of novel compounds before they enter human clinical trials. In these studies, compounds are tested in cell cultures and animal models to assess their biological effects across different species. The results from preclinical trials provide valuable insights into how a drug might behave in humans and help identify potential side effects or dosing considerations early in development.
The regulatory landscape governing pharmaceuticals ensures that drugs are safe and effective before they reach patients worldwide. Regulatory agencies such as the U.S Food & Drug Administration (FDA) require comprehensive data from preclinical studies before approving new drugs for clinical use or marketing approval purposes; hence ensuring patient safety while promoting innovation within industry sectors thereby maintaining high standards throughout all stages involving manufacturing distribution alongside clinical testing phases ensuring quality control measures at every turn thus preserving public trust within healthcare systems globally which rely heavily upon accurate scientific information being communicated effectively between researchers regulatory bodies healthcare providers thereby safeguarding patient wellbeing above all else ensuring optimal outcomes when treating various medical conditions effectively without causing undue harm unintended consequences thereby upholding ethical standards within medical practice while advancing scientific knowledge
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